2-[2-(1,4-Diazepan-1-ylcarbonyl)pyrrolidin-1-yl][1,3]thiazolo[5,4-b]pyridine

• IUPAC Name: 1,4-diazepan-1-yl-[1-([1,3]thiazolo[5,4-b]pyridin-2-yl)pyrrolidin-2-yl]methanone
• InChI: InChI=1S/C16H21N5OS/c22-15(20-9-3-6-17-8-11-20)13-5-2-10-21(13)16-19-12-4-1-7-18-14(12)23-16/h1,4,7,13,17H,2-3,5-6,8-11H2
• InChI Key: YJGJMHGSCGNLRF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C2=NC3=C(S2)N=CC=C3)C(=O)N4CCCNCC4
• Molecular Formula: C16H21N5OS
• Molecular Weight: 331.4 g/mol

Description

2-[2-(1,4-Diazepan-1-ylcarbonyl)pyrrolidin-1-yl][1,3]thiazolo[5,4-b]pyridine (2DTP) is a heterocyclic compound that has been studied for its potential applications in medicinal chemistry. It has been found to have a wide range of biological activities, including anti-inflammatory, anti-fungal, and anti-bacterial effects. 2DTP has also been studied for its potential applications in drug delivery, as a potential therapeutic agent, and as a potential biomarker for disease.

Mechanism of Action

The mechanism of action for 2-[2-(1,4-Diazepan-1-ylcarbonyl)pyrrolidin-1-yl][1,3]thiazolo[5,4-b]pyridine is not fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the production of pro-inflammatory molecules. By inhibiting this enzyme, 2-[2-(1,4-Diazepan-1-ylcarbonyl)pyrrolidin-1-yl][1,3]thiazolo[5,4-b]pyridine may be able to reduce inflammation and the associated symptoms.
Biochemical and Physiological Effects
2-[2-(1,4-Diazepan-1-ylcarbonyl)pyrrolidin-1-yl][1,3]thiazolo[5,4-b]pyridine has been found to have a wide range of biochemical and physiological effects. In particular, it has been found to have anti-inflammatory, anti-fungal, and anti-bacterial effects. Additionally, it has been found to be able to cross the blood-brain barrier and reach target tissues, which may make it useful for drug delivery.

Advantages and Limitations for Lab Experiments

2-[2-(1,4-Diazepan-1-ylcarbonyl)pyrrolidin-1-yl][1,3]thiazolo[5,4-b]pyridine has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize, and it has a wide range of biochemical and physiological effects. Additionally, it has been found to be able to cross the blood-brain barrier and reach target tissues, which may make it useful for drug delivery. However, there are also some limitations to its use in laboratory experiments. For example, the exact mechanism of action is not fully understood, and it is not known whether it is metabolized by the body.

Future Directions

There are a number of potential future directions for the research of 2-[2-(1,4-Diazepan-1-ylcarbonyl)pyrrolidin-1-yl][1,3]thiazolo[5,4-b]pyridine. These include further investigation into its mechanism of action, its potential as a therapeutic agent, and its potential applications in drug delivery. Additionally, further research could be done into its potential as a biomarker for disease and its potential side effects. Furthermore, further research could be done into its potential use in combination with other drugs, as well as its potential interactions with other molecules. Finally, further research could be done into its potential uses in the treatment of cancer, as well as its potential applications in drug discovery.

Scientific Research Applications

2-[2-(1,4-Diazepan-1-ylcarbonyl)pyrrolidin-1-yl][1,3]thiazolo[5,4-b]pyridine has been studied for its potential applications in medicinal chemistry and drug delivery. In particular, it has been studied for its potential anti-inflammatory, anti-fungal, and anti-bacterial effects. It has also been studied for its potential as a therapeutic agent and as a potential biomarker for disease. Furthermore, it has been studied for its potential applications in drug delivery, as it has been found to be able to cross the blood-brain barrier and reach target tissues.